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Compound Name: Quinoline, (1-methylethyl)-

Cat. No.: B073607

For Researchers, Scientists, and Drug Development Professionals
Introduction

Quinoline, (1-methylethyl)-, also known as isopropylquinoline, is a substituted quinoline
derivative with emerging significance in various fields, including fragrance manufacturing and
as a potential bactericide.[1][2] Its unique chemical structure warrants a thorough
understanding of its safety and handling characteristics to ensure the well-being of laboratory
and manufacturing personnel. This technical guide provides an in-depth overview of the known
hazards, safe handling procedures, and emergency response protocols for Quinoline, (1-
methylethyl)-, with a primary focus on the well-documented 6-isopropylquinoline isomer.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. The following table summarizes the key properties of 6-isopropylquinoline.
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Property Value Reference
Molecular Formula Ci12H13N [3]
Molecular Weight 171.24 g/mol [4]

135-79-5 (for 6-
CAS Number ) o [5]
isopropylquinoline)

Appearance Colorless to yellow liquid [1]
Odor Earthy, woody [1]
Boiling Point 143°C at 1.6 kPa [4]
Flash Point 91.1°C (196.0°F) Closed Cup [6]
Density 1.02 g/cm3 [4]

Toxicological Data

The toxicological profile of Quinoline, (1-methylethyl)- indicates that it is a hazardous
substance requiring careful handling. The available acute toxicity data is presented below.

Toxicity .
. Value Species Route Reference
Endpoint

Acute Toxicity

160 mg/kg bw Not Specified Oral 1
Oral (ATE) 9 P g

Acute Toxicity

160 mg/kg bw Not Specified Dermal [1]
Dermal (ATE)

Acute Toxicity
Oral (LD50 of 1500 mg/kg Not Specified Oral [3]

mixture)

Note: ATE (Acute Toxicity Estimate) values are often derived from available data on similar
compounds or from calculations based on the GHS classification system.
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Hazard Identification and Classification

Quinoline, (1-methylethyl)- is classified as a hazardous chemical under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Acute Toxicity (Dermal) 2 H310: Fatal in contact with skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Flammable Liquids 4 H227: Combustible liquid

GHS Pictograms:
Signal Word: Danger|[3]

Safety and Handling Procedures

Adherence to strict safety protocols is paramount when working with Quinoline, (1-
methylethyl)-.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specification

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield is recommended where splashing is

possible.

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin Protection ) ) )
Protective clothing to prevent skin contact.

Use in a well-ventilated area. If inhalation of
Respiratory Protection vapors is likely, a respirator with an organic

vapor cartridge is recommended.

Handling and Storage

Proper handling and storage practices are critical for maintaining a safe laboratory

environment.

» Handling: Avoid contact with skin and eyes.[5] Do not breathe vapor or mist.[5] Keep away
from heat, sparks, and open flames.[3] Use only in a well-ventilated area.[3] Do not eat,
drink, or smoke when using this product.[3]

o Storage: Store in a cool, well-ventilated place.[3] Keep container tightly closed.[5] Store
locked up.[6]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing.[4] Seek

medical attention if you feel unwell.[4]

Immediately take off all contaminated clothing.
) [6] Wash skin with plenty of soap and water.[3] If
Skin Contact S )
skin irritation occurs, get medical

advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[3] If eye irritation persists,

get medical advice/attention.[4]

Rinse mouth.[6] Call a POISON CENTER or

Ingestion L
doctor/physician if you feel unwell.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical, foam, water spray, and carbon dioxide.[4]
o Unsuitable Extinguishing Media: Solid streams of water.[4]

e Specific Hazards: May decompose upon combustion to generate poisonous fumes, including
carbon monoxide and nitrogen oxides.[4][5]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel.[6] Wear appropriate personal
protective equipment.[4] Ensure adequate ventilation.[4]

e Environmental Precautions: Prevent product from entering drains, surface water, or soil.[4]
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o Containment and Cleanup: Absorb spillage with an inert material (e.g., sand, earth,
vermiculite).[4][6] Collect in a suitable, labeled container for disposal.[5]

Experimental Protocols: Standard Methodologies
for Safety Assessment

The safety data presented in this guide are typically generated through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following is a description of the general
methodologies that would be employed to assess the safety of a chemical like Quinoline, (1-
methylethyl)-.

Acute Oral Toxicity (OECD Test Guideline 423)

This method provides information on the hazardous properties and allows for the substance to
be ranked and classified according to the GHS.

Animal Model: Typically, female rats are used.

Procedure: A single dose of the test substance is administered orally to a group of animals.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The LD50 (Lethal Dose, 50%) is estimated, which is the statistically derived single
dose of a substance that can be expected to cause death in 50% of the animals.

Acute Dermal Toxicity (OECD Test Guideline 402)

This test determines the amount of a substance that is lethal to 50% of test animals when
applied to the skin.

¢ Animal Model: Rats, rabbits, or guinea pigs are typically used.

e Procedure: The substance is applied to a shaved area of the skin and held in contact with an
occlusive dressing for 24 hours.

o Observation: Animals are observed for signs of toxicity and mortality for 14 days.
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e Endpoint: The LD50 is determined.

Skin Irritation/Corrosion (OECD Test Guideline 404)

This test assesses the potential of a substance to cause reversible or irreversible skin damage.
o Animal Model: Albino rabbits are typically used.
e Procedure: A small amount of the substance is applied to a shaved patch of skin.

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specified intervals.

o Endpoint: The substance is classified as an irritant or corrosive based on the severity and
reversibility of the observed skin reactions.

Visualized Workflows and Relationships

To further aid in the understanding of safety and handling protocols, the following diagrams
illustrate key workflows and logical relationships.

Emergency Response

Use Appropriate Fire Extinguisher

Hazard Identification Safe Handling

Review Safety Data Sheet (SDS) }—»‘ Understand GHS Pictograms and Hazard Statements }»a-‘ Select and Don Appropriate PPE }—»‘ Ensure Adequate Ventilation }—»‘ Follow Standard Operating (sops)} } Contain and Clean Spill

Click to download full resolution via product page
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Caption: Hazard communication and response workflow for Quinoline, (1-methylethyl)-.
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Caption: Logical workflow for responding to a spill of Quinoline, (1-methylethyl)-.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal safety data sheet (SDS). Always consult the most current SDS for Quinoline, (1-
methylethyl)- before handling this chemical. All laboratory and manufacturing activities should
be conducted in accordance with institutional and regulatory safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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